Cas no 32905-66-1 (2,2,4,4-tetramethyl-1-(morpholin-4-yl)pentan-1-one)

• Product name: 2,2,4,4-tetramethyl-1-(morpholin-4-yl)pentan-1-one
• CAS No: 32905-66-1
• MF: C₁₃H₂₅NO₂
• MW: 227.3431
• CID: 1454104
• PubChem ID: 208727

2,2,4,4-tetramethyl-1-(morpholin-4-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-tetramethyl-1-(morpholin-4-yl)pentan-1-one
• 2,2,4,4-tetramethyl-1-morpholin-4-ylpentan-1-one
• 4-(2,2,4,4-Tetramethylvaleryl)morpholine
• DTXSID90186564
• 32905-66-1
• BRN 0910396
• Morpholine,4-(2,2,4,4-tetramethylvaleryl)-

• Inchi： InChI=1S/C13H25NO2/c1-12(2,3)10-13(4,5)11(15)14-6-8-16-9-7-14/h6-10H2,1-5H3
• InChI Key： ZBZVJMYFNIEABO-UHFFFAOYSA-N
• SMILES： CC(C)(C)CC(C)(C)C(=O)N1CCOCC1

Computed Properties

• Exact Mass: 227.18865
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54